N-cycloheptyl-2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzamide

• IUPAC Name: N-cycloheptyl-2-(1-cyclopentylpiperidin-4-yl)oxy-5-methoxybenzamide
• InChI: InChI=1S/C25H38N2O3/c1-29-22-12-13-24(23(18-22)25(28)26-19-8-4-2-3-5-9-19)30-21-14-16-27(17-15-21)20-10-6-7-11-20/h12-13,18-21H,2-11,14-17H2,1H3,(H,26,28)
• InChI Key: HMBBUWKURXSUCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC2CCN(CC2)C3CCCC3)C(=O)NC4CCCCCC4
• Molecular Formula: C25H38N2O3
• Molecular Weight: 414.6 g/mol

Description

N-cycloheptyl-2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzamide, also known as JNJ-67953964, is a novel compound that has been developed for the treatment of various neurological disorders. It belongs to the class of compounds known as benzamides and has been shown to have potent activity against a range of targets in the central nervous system.

Mechanism of Action

The exact mechanism of action of N-cycloheptyl-2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzamide is not fully understood, but it is thought to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. By doing so, it may help to restore normal brain function in individuals with neurological disorders.
Biochemical and Physiological Effects:
N-cycloheptyl-2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzamide has been shown to have a number of biochemical and physiological effects in preclinical studies. For example, it has been shown to increase dopamine release in the brain, as well as to enhance the activity of certain dopamine receptors. It has also been shown to increase the levels of certain neurotrophic factors, which may help to promote the survival and growth of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-cycloheptyl-2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzamide is its potency and selectivity for certain targets in the central nervous system. This makes it a valuable tool for studying the role of these targets in various neurological disorders. However, one limitation of N-cycloheptyl-2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzamide is its relatively short half-life, which may limit its usefulness in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-cycloheptyl-2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzamide. For example, further studies could be conducted to investigate its potential therapeutic uses in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and schizophrenia. Additionally, studies could be conducted to investigate its potential as a tool for studying the role of dopamine and serotonin receptors in the brain, as well as its potential to promote the survival and growth of neurons in the brain. Finally, further studies could be conducted to investigate the potential side effects and safety profile of N-cycloheptyl-2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzamide in humans.

Synthesis Methods

The synthesis of N-cycloheptyl-2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzamide involves a number of steps, including the reaction of 5-methoxy-2-nitrobenzoic acid with cycloheptylmagnesium bromide, followed by reduction of the resulting intermediate with sodium borohydride. The resulting compound is then reacted with 1-cyclopentyl-4-piperidinol to yield the final product.

Scientific Research Applications

N-cycloheptyl-2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzamide has been extensively studied in preclinical models of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and schizophrenia. In these studies, it has been shown to have potent activity against a range of targets in the central nervous system, including dopamine and serotonin receptors.